Cas no 1170913-73-1 (1-(4-chlorophenyl)-5-(4-ethylphenyl)-1H,3aH,4H,5H,6H,6aH-pyrrolo[3,4-d][1,2,3]triazole-4,6-dione)

• Product Name: 1-(4-chlorophenyl)-5-(4-ethylphenyl)-1H,3aH,4H,5H,6H,6aH-pyrrolo[3,4-d][1,2,3]triazole-4,6-dione
• CAS No: 1170913-73-1
• MF: C₁₈H₁₅ClN₄O₂
• MW: 354.79030251503
• CID: 5391093
• Update Time: 2025-07-09

1-(4-chlorophenyl)-5-(4-ethylphenyl)-1H,3aH,4H,5H,6H,6aH-pyrrolo[3,4-d][1,2,3]triazole-4,6-dione Chemical and Physical Properties

Names and Identifiers

• 1-(4-Chlorophenyl)-5-(4-ethylphenyl)-5,6a-dihydropyrrolo[3,4-d]-1,2,3-triazole-4,6(1H,3aH)-dione
• 1-(4-chlorophenyl)-5-(4-ethylphenyl)-1H,3aH,4H,5H,6H,6aH-pyrrolo[3,4-d][1,2,3]triazole-4,6-dione

• Inchi： 1S/C18H15ClN4O2/c1-2-11-3-7-13(8-4-11)22-17(24)15-16(18(22)25)23(21-20-15)14-9-5-12(19)6-10-14/h3-10,15-16H,2H2,1H3
• InChI Key： NQCMFAYXKZECCB-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(Cl)C=C2)C2C(=O)N(C3=CC=C(CC)C=C3)C(=O)C2N=N1

Experimental Properties

• Density: 1.46±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 600.6±65.0 °C(Predicted)
• pka: -0.07±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 1-(4-chlorophenyl)-5-(4-ethylphenyl)-1H,3aH,4H,5H,6H,6aH-pyrrolo[3,4-d][1,2,3]triazole-4,6-dione

1-(4-Chlorophenyl)-5-(4-Ethylphenyl)-1H,3aH,4H,5H,6H,6aH-Pyrrolo[3,4-d][1,2,3]Triazole-4,6-Dione: A Comprehensive Overview

The compound 1-(4-chlorophenyl)-5-(4-ethylphenyl)-1H,3aH,4H,5H,6H,6aH-pyrrolo[3,4-d][1,2,3]triazole-4,6-dione, identified by the CAS number 1170913-73-1, represents a highly specialized organic molecule with a complex structure and potential applications in various fields. This compound belongs to the class of pyrrolo-triazole derivatives, which have gained significant attention in recent years due to their unique chemical properties and biological activities. The molecule's structure is characterized by a fused pyrrole and triazole ring system with substituted phenyl groups at specific positions. These substituents play a crucial role in determining the compound's reactivity and functionality.

Recent studies have highlighted the potential of this compound in the field of medicinal chemistry. Researchers have explored its ability to act as a scaffold for drug design due to its versatile structure. The presence of the chloro and ethyl substituents on the phenyl rings introduces steric and electronic effects that can be exploited to modulate bioactivity. For instance, preliminary in vitro studies have demonstrated that this compound exhibits promising antimicrobial activity, particularly against gram-positive bacteria. This finding suggests its potential as a lead compound for developing new antibiotics or antimicrobial agents.

In addition to its biological applications, this compound has also been investigated for its role in catalytic processes. The pyrrolo-triazole core has been shown to act as a ligand in transition metal-catalyzed reactions. For example, recent research has demonstrated that this compound can enhance the efficiency of palladium-catalyzed cross-coupling reactions under mild conditions. Such findings underscore its potential utility in organic synthesis and industrial catalysis.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to achieve high yields and purity. Key steps include the formation of the pyrrolo-triazole ring system through cyclization reactions and subsequent substitution reactions to introduce the phenyl groups. Advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy are employed to confirm the molecular structure and purity of the final product.

From an environmental perspective, understanding the fate and behavior of this compound is critical for assessing its safety and sustainability. Recent studies have examined its degradation pathways under various environmental conditions. Results indicate that under aerobic conditions with light exposure or microbial activity, the compound undergoes oxidative degradation into less complex molecules. This information is vital for evaluating its potential impact on ecosystems and guiding responsible use in industrial applications.

In conclusion, the compound 1-(4-chlorophenyl)-5-(4-ethylphenyl)-1H,3aH,4H,5H-6aH-pyrrolo[3,4-d][1,2,3]triazole-4,6-dione represents a versatile molecule with promising applications across multiple domains. Its unique structure offers opportunities for further research into its chemical properties and biological activities. As scientific advancements continue to unfold new insights into this compound's potential uses and mechanisms of action.